Cas no 2680543-50-2 (8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid)

• Product Name: 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid
• CAS No: 2680543-50-2
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD34186604
• CID: 5645520
• PubChem ID: 163321411
• Update Time: 2025-06-08

8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r)-8-oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-triene-1-carboxylic acid
• 2680543-50-2
• EN300-37375459
• EN300-28227250
• 8-OXATRICYCLO[7.1.1.0,2,7]UNDECA-2,4,6-TRIENE-1-CARBOXYLIC ACID
• AT32379
• 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid

• MDL： MFCD34186604
• Inchi： 1S/C11H10O3/c12-10(13)11-5-7(6-11)14-9-4-2-1-3-8(9)11/h1-4,7H,5-6H2,(H,12,13)
• InChI Key： RHZLCYJGMDSZKG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2(C(=O)O)CC1C2

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid

Introduction to 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid (CAS No: 2680543-50-2) and Its Emerging Applications in Chemical Biology

8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid, identified by the chemical identifier CAS No: 2680543-50-2, represents a structurally complex and intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of tricyclic oxates with a highly strained and rigid framework, which makes it a promising candidate for exploring novel biochemical interactions and therapeutic applications. The unique architecture of 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid facilitates its role as a scaffold for drug discovery, enabling the design of molecules with enhanced binding affinity and selectivity towards biological targets.

The compound’s molecular structure consists of three interconnected rings with an oxygen atom embedded within the tricyclic system. This arrangement introduces significant steric and electronic constraints that can be exploited to modulate interactions with biological macromolecules such as proteins and enzymes. The presence of a carboxylic acid functional group at the 1-position further enhances its potential as a pharmacophore, allowing for hydrogen bonding interactions and salt formation with positively charged residues in biological targets.

In recent years, there has been growing interest in tricyclic compounds due to their ability to mimic natural product scaffolds while offering improved metabolic stability and bioavailability. 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid exemplifies this trend by combining structural rigidity with functional diversity. Its unique cyclic arrangement has been hypothesized to enhance binding to deep-seated active sites in proteins, making it particularly valuable for targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid is its potential as a lead compound for developing novel therapeutics against inflammatory diseases and cancer. Preclinical studies have begun to explore its interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key mediators of inflammation and cell signaling pathways. The strained tricyclic core is believed to improve binding affinity by optimizing van der Waals contacts and hydrophobic interactions with target residues.

The carboxylic acid moiety in 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid also provides a handle for further derivatization through amide or ester bond formation with biologically active molecules or probes. This flexibility allows researchers to fine-tune physicochemical properties such as solubility and lipophilicity while maintaining high affinity for biological targets. Such structural adaptability has been demonstrated in other tricyclic compounds that have transitioned from academic research into clinical development.

Advances in computational chemistry have further accelerated the exploration of 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid as a drug-like scaffold by enabling high-throughput virtual screening against large databases of protein targets. Molecular docking simulations have revealed promising interactions with enzymes implicated in metabolic disorders and neurodegenerative diseases, suggesting additional therapeutic avenues for this compound.

The synthesis of 8-oxatricyclo7.1.1.0,2,7undeca-2,4,6-triene-1-carboxylic acid presents both challenges and opportunities due to its complex tricyclic framework and strained geometry. However; recent methodological advances in organic synthesis have made it more feasible to access such molecules on multigram scales for preclinical evaluation. Catalytic approaches have been particularly effective in constructing the core tricyclic system while minimizing unwanted side reactions.

In conclusion,8-oxatricyclo7.1.1.0;2;7undeca;2;4;6-triene; 1-carboxylic acid (CAS No: 2680543 50 2) stands out as a structurally fascinating molecule with significant potential in chemical biology and drug discovery Its unique scaffold offers advantages over conventional pharmacophores by enabling tighter binding to biological targets while maintaining favorable pharmacokinetic properties Further exploration of this compound is warranted to uncover novel therapeutic applications that could benefit patients worldwide